Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate

• IUPAC Name: ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• InChI: InChI=1S/C22H21FN2O5/c1-3-29-22(28)14(2)30-19-10-6-7-16-15(19)11-12-25(21(16)27)13-20(26)24-18-9-5-4-8-17(18)23/h4-12,14H,3,13H2,1-2H3,(H,24,26)
• InChI Key: FRAXJWGLJAGLJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H21FN2O5
• Molecular Weight: 412.4 g/mol

Description

Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate, also known as EF5, is a chemical compound that has been extensively studied for its use in scientific research. EF5 is a hypoxia marker, meaning it is used to identify areas of low oxygen in tissues.

Mechanism of Action

Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate works by binding to proteins in cells that are only expressed under low-oxygen conditions. Once bound, Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate can be detected using various imaging techniques, such as fluorescence microscopy or positron emission tomography (PET). This allows researchers to identify areas of low oxygen in tissues and study their effects.
Biochemical and Physiological Effects:
Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate has been shown to have minimal toxicity and is well-tolerated in animal studies. However, it is important to note that Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is not a therapeutic agent and does not have any direct physiological effects on the body. Its primary use is as a research tool to identify areas of low oxygen in tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is its specificity for low-oxygen conditions. This allows researchers to accurately identify areas of interest and study their effects. Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is also relatively easy to use and can be detected using various imaging techniques. However, one limitation of Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is that it is not a perfect marker for hypoxia and may produce false positives in some cases. Additionally, Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate has a short half-life in vivo, meaning it may not be suitable for long-term studies.

Future Directions

There are several potential future directions for research involving Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate. One area of interest is the development of new imaging techniques that can more accurately detect Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate in tissues. Another potential direction is the use of Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate in combination with other markers to better understand the mechanisms behind tumor growth and develop new treatments. Additionally, researchers may investigate the use of Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate in other conditions where hypoxia is a factor, such as stroke or heart disease.

Synthesis Methods

Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate can be synthesized through a multistep process that involves the reaction of several chemical compounds. The first step involves the reaction of 2-(2-fluoroanilino)acetic acid with isatoic anhydride to form 2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinoline-5-carboxylic acid. This intermediate is then reacted with ethyl 2-bromo-2-methylpropanoate to form ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate, which is Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate.

Scientific Research Applications

Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is primarily used in scientific research to identify areas of low oxygen in tissues, which can be indicative of tumor growth. By identifying these areas, researchers can better understand the mechanisms behind tumor growth and develop new treatments. Ethyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is also used in research related to ischemia, a condition where tissues are deprived of oxygen due to reduced blood flow.